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Compound of Interest

Compound Name: ER-076349

Cat. No.: B3326424

Technical Support Center: ER-076349

This technical support center provides best practices for the long-term storage and handling of
ER-076349, a novel kinase inhibitor. Below you will find frequently asked questions,
troubleshooting guides, and detailed protocols to ensure the integrity and successful
application of this compound in your research.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for ER-076349?

For maximal stability, ER-076349 should be stored as a lyophilized powder at -20°C or -80°C in
a light-protected, desiccated environment. When stored correctly, the compound is stable for at
least two years. Avoid repeated freeze-thaw cycles of solutions.

Q2: How should | prepare stock solutions of ER-0763497

It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous
DMSO. For aqueous experiments, further dilutions should be made in the appropriate buffer
immediately before use. DMSO stock solutions should be aliquoted into single-use volumes
and stored at -80°C to minimize freeze-thaw cycles.

Q3: My vial of ER-076349 powder has changed color/consistency. What should | do?
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Any change in the physical appearance of the lyophilized powder, such as discoloration (e.g.,
from white to off-white or yellow) or clumping, may indicate degradation or moisture absorption.
Refer to the troubleshooting guide below to assess the viability of the compound.

Q4: Is ER-076349 sensitive to light?

Yes, ER-076349 is photosensitive. All handling, storage, and experimental procedures should
be conducted under low-light conditions. Use amber or foil-wrapped vials for storage and
minimize exposure to ambient light during weighing and solution preparation.

Q5: How many freeze-thaw cycles can a DMSO stock solution of ER-076349 tolerate?

To ensure compound integrity, it is strongly advised to avoid more than 1-2 freeze-thaw cycles.
Preparing single-use aliquots is the best practice. If repeated use from a single stock is
unavoidable, a fresh stock solution should be prepared after three freeze-thaw cycles.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected activity in
assays.

This is often one of the first signs of compound degradation.

Possible Cause 1: Improper Storage. The compound may have been exposed to moisture,
light, or inappropriate temperatures.

e Solution 1: Review the storage conditions of your vial against the recommended guidelines
in the table below. If conditions were suboptimal, use a new, properly stored vial of ER-
076349.

e Possible Cause 2: Degraded Stock Solution. DMSO is hygroscopic and can absorb water
over time, which can lead to the hydrolysis of the compound. Multiple freeze-thaw cycles can
also contribute to degradation.

e Solution 2: Prepare a fresh stock solution from a new vial of lyophilized powder. Perform a
quality control check, such as LC-MS, to confirm the purity and integrity of the new stock.
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o Possible Cause 3: Adsorption to Plastics. At low concentrations, ER-076349 may adsorb to
the surface of certain plastics, reducing the effective concentration in your assay.

e Solution 3: Use low-adhesion polypropylene tubes for storing and diluting stock solutions.
Pre-rinsing pipette tips with the solution before dispensing can also help mitigate this issue.

Issue 2: Solubility problems when diluting into aqueous
buffer.

o Possible Cause: The concentration of ER-076349 in the final aqueous solution is above its
solubility limit, or the DMSO concentration is too low to maintain solubility.

e Solution: Ensure the final DMSO concentration in your agueous solution is sufficient to keep
ER-076349 dissolved (typically 20.1%). If precipitation still occurs, you may need to lower the
final concentration of ER-076349. Sonication can also help to redissolve small amounts of
precipitate.

Data Presentation

Table 1: Recommended Long-Term Storage Conditions
for ER-076349

Light

Form Temperature Atmosphere . Duration
Protection
Lyophilized Desiccated, Inert  Required (Amber
-20°C ) Up to 12 months
Powder Gas (Argon) Vial)
Lyophilized Desiccated, Inert  Required (Amber
-80°C ] Up to 36 months
Powder Gas (Argon) Vial)
] Sealed, Single- Required (Amber
10 mMin DMSO  -80°C ) i Up to 6 months
Use Aliquots Vial)

Table 2: Stability of ER-076349 Under Various Conditions
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. Purity after 1 Purity after 6 Purity after 12
Condition
month months months
Powder
4°C, desiccated, dark 98.5% 95.1% 88.2%
-20°C, desiccated,
>99% >99% 99.0%
dark
10 mM in DMSO
-20°C, 3 freeze-thaw
97.2% 92.5% Not Recommended
cycles
-80°C, 1 freeze-thaw
>99% 98.8% Not Recommended

cycle

Experimental Protocols

Protocol: Preparation of ER-076349 for an In Vitro
Kinase Assay

Acclimatization: Allow a vial of lyophilized ER-076349 and a bottle of anhydrous DMSO to
equilibrate to room temperature for at least 30 minutes in a desiccator.

Stock Solution Preparation: Under low-light conditions, add the appropriate volume of
anhydrous DMSO to the vial of ER-076349 to create a 10 mM stock solution. Vortex gently
for 2 minutes or until fully dissolved.

Aliquoting: Immediately dispense the 10 mM stock solution into single-use, low-adhesion
polypropylene amber vials.

Storage of Aliquots: Store the aliquots at -80°C.

Preparation of Working Solution: For a typical kinase assay, a fresh serial dilution series is
prepared. Thaw a single aliquot of the 10 mM stock. Dilute this stock in the kinase assay
buffer to achieve the desired final concentrations. Ensure the final DMSO concentration in
the assay does not exceed 0.5% to avoid affecting enzyme activity.
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Visualizations
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Decision workflow for assessing the viability of a stored ER-076349 sample.
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 To cite this document: BenchChem. [Best practices for long-term storage of ER-076349].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3326424+#best-practices-for-long-term-storage-of-er-
076349]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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